Cas no 2102689-12-1 ((3β,\u200b23R)\u200b-3-Acetate-stigmast-\u200b5-\u200bene-\u200b3,\u200b23-\u200bdiol)

• Product Name: (3β,\u200b23R)\u200b-3-Acetate-stigmast-\u200b5-\u200bene-\u200b3,\u200b23-\u200bdiol
• CAS No: 2102689-12-1
• MF: C₃₁H₅₂O₃
• MW: 472.742790222168
• CID: 5164226
• Update Time: 2025-05-23

(3β,\u200b23R)\u200b-3-Acetate-stigmast-\u200b5-\u200bene-\u200b3,\u200b23-\u200bdiol Chemical and Physical Properties

Names and Identifiers

• Stigmast-5-ene-3,23-diol, 3-acetate, (3β,23R)-
• (3β,\u200b23R)\u200b-3-Acetate-stigmast-\u200b5-\u200bene-\u200b3,\u200b23-\u200bdiol

• Inchi： 1S/C31H52O3/c1-8-24(19(2)3)29(33)17-20(4)26-11-12-27-25-10-9-22-18-23(34-21(5)32)13-15-30(22,6)28(25)14-16-31(26,27)7/h9,19-20,23-29,33H,8,10-18H2,1-7H3/t20-,23+,24+,25+,26-,27+,28+,29-,30+,31-/m1/s1
• InChI Key： SVBOWKVDAJZUQJ-PZDNWBTGSA-N
• SMILES： [C@@H]1(OC(=O)C)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)C[C@@H](O)[C@H](C(C)C)CC)CC3)CC=2

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 543.7±33.0 °C(Predicted)
• pka: 14.95±0.20(Predicted)

Additional information on (3β,\u200b23R)\u200b-3-Acetate-stigmast-\u200b5-\u200bene-\u200b3,\u200b23-\u200bdiol

Introduction to (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol (CAS No. 2102689-12-1)

The compound (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol, identified by its CAS number 2102689-12-1, is a naturally occurring triterpenoid derivative that has garnered significant attention in the field of pharmaceutical research and natural product chemistry. Triterpenoids are a class of compounds known for their diverse biological activities, and this particular derivative has been studied for its potential therapeutic applications.

Structurally, (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol belongs to the steroidal family of triterpenoids, characterized by its stigmastane skeleton. The presence of an acetate group at the C-3 position and hydroxyl groups at the C-3 and C-23 positions contributes to its unique chemical properties and biological interactions. This compound's stereochemistry, specifically the (3β,23R) configuration, plays a crucial role in determining its biological activity and mechanism of action.

In recent years, there has been growing interest in exploring the pharmacological potential of triterpenoids due to their low toxicity profiles and high specificity for various biological targets. Studies have demonstrated that triterpenoids can modulate multiple signaling pathways involved in inflammation, cancer, and metabolic disorders. Among these, (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol has shown promising results in preclinical studies.

One of the most compelling aspects of (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol is its ability to interact with specific enzymes and receptors that are implicated in various diseases. For instance, research indicates that this compound may inhibit the activity of enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are key players in the inflammatory response. By modulating these enzymes, (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol could potentially reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions.

Furthermore, studies have suggested that this triterpenoid derivative may exhibit anti-cancer properties. Triterpenoids have been shown to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. The mechanism behind this selective toxicity appears to involve the modulation of cellular signaling pathways that regulate cell growth and survival. Specifically, (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol has been observed to activate pathways that lead to the degradation of proteins essential for cancer cell proliferation.

The structural features of (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol, particularly the hydroxyl groups at C-3 and C-23 positions, are critical for its biological activity. These functional groups allow the compound to engage with various biomolecules, including enzymes and receptors. The stereochemistry at C-3 and C-23 also influences how the compound interacts with its targets. This precise molecular recognition is essential for achieving therapeutic efficacy while minimizing side effects.

In vitro studies have provided valuable insights into the pharmacological profile of (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol. For example, research has shown that this compound can inhibit the growth of several types of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, it has demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-alpha (tumor necrosis factor-alpha) and IL-beta (interleukin-beta).

The potential therapeutic applications of (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol extend beyond cancer and inflammation. Emerging evidence suggests that this compound may also have benefits in managing metabolic disorders such as obesity and diabetes. Triterpenoids have been linked to improvements in insulin sensitivity and glucose metabolism by modulating lipid profiles and enhancing mitochondrial function.

The natural occurrence of triterpenoids like (3β,23R)-3-Acetate-stigmast-5-ene-3,23-diol makes them attractive candidates for therapeutic development. Unlike synthetic compounds that may require extensive chemical modifications to improve bioavailability or reduce toxicity, natural products often possess inherent advantages due to their complex structures and synergistic interactions between multiple functional groups.

In conclusion,(...) (bold text) ... (bold text) ...(bold text) ...(bold text) ...(bold text) ...(bold text) ...(bold text) ...(bold text) ...(bold text) ...